2,4-Dibromo-6-methylphenylisocyanide

• Molecular Formula: C8H5Br2N
• Molecular Weight: 274.94 g/mol
• IUPAC Name: 1,5-dibromo-2-isocyano-3-methylbenzene
• InChI: InChI=1S/C8H5Br2N/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,1H3
• InChI Key: RTBLWGMKCSDSLA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1[N+]#[C-])Br)Br

Description

2,4-Dibromo-6-methylphenylisocyanide is an aryl isocyanide derivative characterized by two bromine substituents at the 2- and 4-positions and a methyl group at the 6-position of the benzene ring. The isocyanide functional group (–NC) confers unique reactivity, making it valuable in coordination chemistry and catalysis. Bromine substituents enhance steric bulk and electronic effects, while the methyl group modulates solubility and steric interactions. This compound is primarily utilized as a ligand for transition metals, facilitating catalytic processes such as cross-coupling reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 2,4-Dibromo-6-methylphenylisocyanide is compared below with three related compounds:

2.1. 2,4-Dibromo-6-[(hydroxyimino)methyl]phenol

• Functional Groups: Hydroxyimino (–CH=N–OH) and phenolic (–OH) groups.
• Substituents : Bromine at 2- and 4-positions, hydroxymethyl at 6-position.
• Applications: Acts as a polydentate ligand for transition metals, with the hydroxyimino group enabling strong metal coordination. Unlike the isocyanide compound, its oxygen-rich groups enhance solubility in polar solvents .
• Electronic Effects : The electron-withdrawing bromine and hydroxyl groups reduce electron density on the aromatic ring, contrasting with the electron-rich isocyanide group in 2,4-Dibromo-6-methylphenylisocyanide.

2.2. 4,4'-Diisocyanatodiphenylmethane (MDI)

• Functional Group : Isocyanate (–NCO).
• Structure : Two phenyl rings linked by a methylene group, each bearing an isocyanate group.
• Applications: Industrial use in polyurethane production. Unlike aryl isocyanides, isocyanates react with alcohols to form polymers.
• Reactivity : Isocyanates are electrophilic, while isocyanides act as nucleophiles or ligands in metal complexes.

2.3. 2-Methylphenylisocyanide (Tolylisocyanide)

• Electronic Properties : The absence of bromine reduces steric hindrance and electron-withdrawing effects, making tolylisocyanide more reactive in metal coordination.
• Applications: Widely used in organometallic synthesis. Compared to the brominated analog, its lower molecular weight (MW = 133.2 g/mol vs. 297.9 g/mol for 2,4-Dibromo-6-methylphenylisocyanide) improves volatility but limits stability under harsh conditions.

Data Table: Key Properties and Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Substituents	Key Applications
2,4-Dibromo-6-methylphenylisocyanide	C₈H₅Br₂N	297.9	Isocyanide (–NC)	2,4-Br; 6-CH₃	Transition metal ligands
2,4-Dibromo-6-[(hydroxyimino)methyl]phenol	C₈H₆Br₂NO₂	306.9	Phenolic –OH; hydroxyimino	2,4-Br; 6-CH=N–OH	Polydentate ligands
4,4'-Diisocyanatodiphenylmethane	C₁₅H₁₀N₂O₂	250.3	Isocyanate (–NCO)	Phenyl rings with –NCO	Polyurethane production
2-Methylphenylisocyanide	C₈H₇N	133.2	Isocyanide (–NC)	2-CH₃	Organometallic catalysis

Research Findings and Trends

• Coordination Chemistry : The bromine substituents in 2,4-Dibromo-6-methylphenylisocyanide increase metal-ligand bond strength due to electron-withdrawing effects, as observed in palladium-catalyzed Heck reactions .
• Solubility: Bromine and methyl groups reduce solubility in polar solvents compared to hydroxyimino derivatives but enhance compatibility with nonpolar reaction media.
• Crystallography : Crystal structures of brominated isocyanides (e.g., ) are often resolved using SHELX software, highlighting their propensity for ordered packing despite steric bulk .